Cas no 1937-62-8 (Methyl Elaidate Standard)

Methyl Elaidate Standard structure

Product Name:Methyl Elaidate Standard

CAS No:1937-62-8

Molecular Formula:C₁₉H₃₆O₂

Molecular Weight:296.48794

MDL:MFCD00066521

CID:825133

PubChem ID:87574218

Methyl Elaidate Standard Properties

Names and Identifiers

- ELAIDIC ACID METHYL ESTER
- Methyl elaidate
- Methyl trans-9-Octadecenoate
- Methyl 9-trans-octadecenoate
- trans-9-Octadecenoic acid methyl ester
- (E)-9-Octadecenoic acid methyl ester
- Methyl 9-trans-octadecenoate1000µg
- Methyl-trans-oleate
- 9(E)-Octadecenoic acid methyl ester
- Methyl 9(E)-octadecenoate
- Methyl Elaidate Standard
- methyl octadec-9-enoate
- 9-Octadecenoic acid, methyl ester
- O0226
- SCHEMBL37372
- EINECS 217-712-4
- SCHEMBL627648
- Oleic Acid-1-13C, Methyl Ester
- 2462-84-2
- 18:1n-9 methyl ester
- UNII-625736WPN1
- Methyl elaidate, analytical standard
- HY-N7861
- methyloctadec-9-enoate
- DTXSID40883778
- (E)-Methyl octadec-9-enoate
- ELAIDICACIDMETHYLESTER
- trans-9-Octadecenoic methyl ester
- LS-14746
- methyl (E)-octadec-9-enoate
- NS00012952
- 1BC8F548-0D8F-42D0-8028-21FFDDF0626E
- Methyl 9-octadecenoate
- BAA93762
- Methyl elaidate, >=99% (capillary GC)
- methyl-9-octadecenoate
- EN300-7420463
- 1937-62-8
- AKOS002676449
- CS-0368444
- Q27891777
- TRANS-OLEIC ACID METHYL ESTER
- Elaidic acid, methyl ester
- A880241
- CS-0138595
- 9-Octadecenoic acid, methyl ester, (E)-
- AI3-36449
- DTXSID9062435
- MFCD00066521
- (E)-octadec-9-enoic acid methyl ester
- CAA46284
- EN300-83039
- methyl (9E)-octadec-9-enoate
- D91837
- J-012547
- Octadecenoic acid methyl ester, 9-(E)-
- QYDYPVFESGNLHU-ZHACJKMWSA-N
- Elaidic acid-methyl ester
- trans-9-Octadecenoic acid methyl ester, certified reference material, 10 mg/mL in heptane, ampule of 1 mL
- Methyl (9E)-9-octadecenoate
- 9-Octadecenoic acid, methyl ester, (9E)-
- 625736WPN1
- Fatty acids, C16-18 and C18-unsatd., Me esters
- CHEBI:177481
- +Expand
- MDL： MFCD00066521
- InChIKey： QYDYPVFESGNLHU-ZHACJKMWSA-N
- Inchi： InChI=1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h10-11H,3-9,12-18H2,1-2H3/b11-10+
- SMILES： CCCCCCCC/C=C/CCCCCCCC(OC)=O

Computed Properties

Exact Mass: 296.27168
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 16
Monoisotopic Mass: 296.272
Heavy Atom Count: 21
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.6
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 6.19690
PSA: 26.3
Refractive Index: n20/D 1.450
Boiling Point: 220°C/24mmHg(lit.)
Melting Point: 9-10 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: Fahrenheit: 26.6 ° f
Celsius: -3 ° c
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
Color/Form: 10 mg/mL in heptane
Color/Form: liquid
Solubility: Not determined
Density: 0.871 g/mL at 20 °C(lit.)

Methyl Elaidate Standard Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QDU-250mg	(E)-Methyl octadec-9-enoate	1937-62-8	95%	250mg	$83.00	2024-06-17
A2B Chem LLC	AB73362-100mg	Elaidic acid methyl ester	1937-62-8	≥98%	100mg	$27.00	2024-04-20
Aaron	AR003QM6-100mg	(E)-Methyl octadec-9-enoate	1937-62-8	98%	100mg	$19.00
abcr	AB139767-1 ml	trans-9-Octadecenoic acid methyl ester, 97%; .	1937-62-8	97%	1 ml	€72.00
Enamine	EN300-7420463-0.05g	methyl (9E)-octadec-9-enoate	1937-62-8	95%	0.05g	$2755.0	2024-05-24
eNovation Chemicals LLC	D769472-1g	(E)-Methyl octadec-9-enoate	1937-62-8	95%	1g	$170	2022-05-25
FUJIFILM	136-17241-100mg	Methyl Elaidate Standard	1937-62-8		100mg	JPY 5500	2023-09-15
Larodan	20-1810-13-1g	Methyl 9(E)-Octadecenoate	1937-62-8	>99%	1g	€77.00	2023-09-19
TargetMol Chemicals	TN6999-1 mL	Elaidic Acid Methyl Ester	1937-62-8	98%	1 ml	￥ 670	2023-09-15
TRC	E500205-100mg	Elaidic Acid Methyl Ester	1937-62-8		100mg	$ 52.00	2023-09-07

Methyl Elaidate Standard Synthesis

Synthetic Circuit 1

67-56-1

1937-62-8

90176-52-6

75190-82-8

2734-47-6

2733-88-2

2390-09-2

1731-88-0

1120-25-8

301-00-8

124-10-7

112-63-0

112-62-9

112-61-8

112-39-0

111-82-0

110-42-9

Reaction Conditions

1.1 Catalysts: Water ; 4 h, 22 bar, 175 °C

Reference

: In situ biodiesel production from wet Chlorella vulgaris under subcritical condition

Tsigie, Yeshitila Asteraye; Huynh, Lien Huong; Ismadji, Suryadi; Engida, Adam Mekonnen; Ju, Yi-Hsu, Chemical Engineering Journal (Amsterdam, 2012, 213, 104-108

Methyl Elaidate Standard Preparation Products

Methyl Elaidate Standard Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Anpel

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(CAS:1937-62-8)

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Methyl Elaidate Standard Related Literature

1. Index of subjects, 1944

J. Chem. Soc. 1944 686
2. Heterogeneous catalytic epoxidation of fatty acid methyl esters on titanium-grafted silicas

M. Guidotti,N. Ravasio,R. Psaro,E. Gianotti,L. Marchese,S. Coluccia Green Chem. 2003 5 421
3. Transition metal- and organophotocatalyst-free perfluoroalkylation reaction of amino(hetero)aromatics initiated by the complex [(TMEDA)I·I3] and visible light

Damian E. Yerien,Romina Conde,Sebastian Barata-Vallejo,Bruno Camps,Beatriz Lanta?o,Al Postigo RSC Adv. 2017 7 266
4. Arylsulfonamide chalcones as alternatives for fuel additives: antioxidant activity and machine learning protocol studies

Vitor S. Duarte,Igor D. Borges,Giulio D. C. d’Oliveira,Eduardo C. M. Faria,Leonardo R. de Almeida,Valter H. Carvalho-Silva,Caridad Noda-Pérez,Hamilton B. Napolitano New J. Chem. 2023 47 10003
5. Determination of flavor components of rice bran by GC-MS and chemometrics

Maomao Zeng,Liangxiao Zhang,Zhiyong He,Fang Qin,Xueyan Tang,Xiaolin Huang,Honghong Qu,Jie Chen Anal. Methods 2012 4 539
6. Index of subjects, 1928

J. Chem. Soc. 1928 3329
7. Electron-catalyzed radical perfluoroalkylation of organic sulfides: the serendipitous use of the TMEDA/I2 complex as a radical initiator

D. E. Yerien,S. Barata-Vallejo,B. Camps,A. E. Cristófalo,M. E. Cano,M. L. Uhrig,A. Postigo Catal. Sci. Technol. 2017 7 2274
8. Synthesis, characterization and insights into stable and well organized hexagonal mesoporous zinc-doped alumina as promising metathesis catalysts carrier

Abdelnasser Abidli,Safia Hamoudi,Khaled Belkacemi Dalton Trans. 2015 44 9823
9. Self-metathesis of fatty acid methyl esters: full conversion by choosing the appropriate plant oil

Hatice Mutlu,Robert Hofs??,Rowena E. Montenegro,Michael A. R. Meier RSC Adv. 2013 3 4927
10. Challenging cyclopropanation reactions on non-activated double bonds of fatty esters

B. Angulo,J.?M. Fraile,C. I. Herrerías,J. A. Mayoral RSC Adv. 2017 7 19417

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